(5-Methylhexyl)(triphenyl)phosphanium bromide

• CAS No.: 91708-62-2
• Molecular Formula: C25H30BrP
• Molecular Weight: 441.4 g/mol
• IUPAC Name: 5-methylhexyl(triphenyl)phosphanium;bromide
• InChI: InChI=1S/C25H30P.BrH/c1-22(2)14-12-13-21-26(23-15-6-3-7-16-23,24-17-8-4-9-18-24)25-19-10-5-11-20-25;/h3-11,15-20,22H,12-14,21H2,1-2H3;1H/q+1;/p-1
• InChI Key: ISSXZJQNELMJAX-UHFFFAOYSA-M
• Canonical SMILES: CC(C)CCCC[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[Br-]

Description

(5-Methylhexyl)(triphenyl)phosphanium bromide is a useful research compound. Its molecular formula is C25H30BrP and its molecular weight is 441.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 25 (2.30 g; 12.8 mmol) and triphenylphosphine (3.70 g; 14.1 mmol) was refluxed in toluene (12 mL) for 20 h. Then solvent was removed and the resulting crystal was washed with toluene (3 mL) and diethyl ether (3 mL) to give 4.57 g (10.4 mmol; 81% yield) of 10. m.p. 227-228° C.; 1H NMR (500 MHz, CD3CN) δ 0.82 (6H, d, J=6.6 Hz), 1.16 (2H, m), 1.42-1.52 (3H, m), 1.59 (2H, m), 3.30 (2H, m), 7.72 (12H, m), 7.85 (3H, m); 13C NMR (125 MHz, CD3CN) δ 22.7, 23.2, 28.4, 28.8, 28.9, 38.6, 131.2, 131.3, 134.7, 134.7, 136.0.